Cas no 1803592-61-1 (3-(3-chlorophenyl)-3-fluoro-pyrrolidine;hydrochloride)

• Product Name: 3-(3-chlorophenyl)-3-fluoro-pyrrolidine;hydrochloride
• CAS No: 1803592-61-1
• MDL: MFCD28145639
• CID: 4616909
• PubChem ID: 91654603
• Update Time: 2025-08-03

3-(3-chlorophenyl)-3-fluoro-pyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-3-fluoro-pyrrolidine;hydrochloride

• MDL： MFCD28145639

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(3-chlorophenyl)-3-fluoro-pyrrolidine;hydrochloride

Introduction to 3-(3-chlorophenyl)-3-fluoro-pyrrolidine;hydrochloride (CAS No. 1803592-61-1)

3-(3-chlorophenyl)-3-fluoro-pyrrolidine;hydrochloride, identified by the chemical compound code CAS No. 1803592-61-1, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 3-chlorophenyl group and a fluoro substituent, contribute to its unique chemical properties and biological interactions.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmacological studies and drug formulation processes. The fluoro atom, in particular, is known for its ability to modulate metabolic pathways and enhance binding affinity to biological targets, which is a crucial factor in the design of novel pharmaceutical agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. Pyrrolidine derivatives have shown promise in this regard, particularly in the inhibition of enzymes involved in cancer metabolism and signal transduction. The compound 3-(3-chlorophenyl)-3-fluoro-pyrrolidine;hydrochloride has been studied for its potential role in modulating these pathways, with preliminary findings suggesting its efficacy in preclinical models.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The combination of a 3-chlorophenyl group and a fluoro substituent creates a scaffold that can interact with multiple biological targets. This feature makes it a valuable candidate for structure-activity relationship (SAR) studies, where researchers can systematically modify different parts of the molecule to optimize its pharmacological properties.

The synthesis of 3-(3-chlorophenyl)-3-fluoro-pyrrolidine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of the pharmacokinetic properties of this compound has revealed interesting insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Studies indicate that it exhibits moderate oral bioavailability and undergoes extensive metabolism via cytochrome P450 enzymes. Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing dosing regimens.

The potential therapeutic applications of 3-(3-chlorophenyl)-3-fluoro-pyrrolidine;hydrochloride are broad and span across multiple disease areas. Initial preclinical studies have highlighted its potential in oncology, where it demonstrates inhibitory effects on key enzymes involved in tumor growth and progression. Additionally, it has shown promise in models of neurological disorders, suggesting its utility in modulating neurotransmitter systems.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and identify potential drug-target interactions. These computational approaches complement experimental studies by providing rapid screening tools for virtual ligand design and optimization.

In conclusion, 3-(3-chlorophenyl)-3-fluoro-pyrrolidine;hydrochloride (CAS No. 1803592-61-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.